Cas no 2229350-58-5 (3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2229350-58-5
• MF: C₁₃H₁₇F₃O
• MW: 246.268694639206
• CID: 5820831
• PubChem ID: 165686000
• Update Time: 2025-10-18

3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol
• EN300-1971986
• 2229350-58-5

• Inchi： 1S/C13H17F3O/c1-12(2,3)10-6-4-5-9(7-10)8-11(17)13(14,15)16/h4-7,11,17H,8H2,1-3H3
• InChI Key： KNYPQALMVYOYSL-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=CC(=C1)C(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 246.12314965g/mol
• Monoisotopic Mass: 246.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol

3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol: A Comprehensive Overview

The compound 3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol, also known by its CAS number 2229350-58-5, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a trifluoropropanol group with a tert-butylphenyl moiety. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. The trifluoropropanol group is known to confer stability and lipophilicity, which are desirable traits in drug candidates. Moreover, the tert-butylphenyl group contributes to the compound's ability to interact with biological targets through π-π interactions and hydrogen bonding.

In the realm of materials science, this compound has shown promise as a precursor for advanced polymers and coatings. Its ability to undergo various chemical transformations, such as nucleophilic substitution and elimination reactions, makes it a valuable intermediate in polymer synthesis. Recent advancements in catalytic methods have further enhanced the efficiency of these transformations, paving the way for large-scale production of high-performance materials.

The synthesis of 3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol involves a multi-step process that typically begins with the preparation of the tert-butylphenol derivative. This is followed by fluorination reactions to introduce the trifluoropropanol group. Recent innovations in fluorination techniques have significantly improved the yield and purity of the final product, making it more accessible for industrial applications.

From an environmental standpoint, researchers have investigated the biodegradation and toxicity profiles of this compound. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions. Furthermore, its biodegradation pathways suggest that it can be effectively metabolized by microbial communities in wastewater treatment systems.

In conclusion, 3-(3-tert-butylphenyl)-1,1,1-trifluoropropan-2-ol stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.